9(Z),11(E),13(E)-Octadecatrienoic Acid
9(Z),11(E),13(E)-Octadecatrienoic Acid
9E, 11Z, 13E-Octadecatrienoic acid, also known as 9t, 11C, 13t-CLN or 9t, 11C, 13t-conjugated linolenic acid, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. 9E, 11Z, 13E-Octadecatrienoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9E, 11Z, 13E-octadecatrienoic acid is primarily located in the membrane (predicted from logP). Outside of the human body, 9E, 11Z, 13E-octadecatrienoic acid can be found in fats and oils, fruits, and pomegranate. This makes 9E, 11Z, 13E-octadecatrienoic acid a potential biomarker for the consumption of these food products.
(E,Z,E)-octadeca-9,11,13-trienoic acid is a 9,11,13-octadecatrienoic acid having its double bonds in trans, cis and trans configurations, respectively.
(E,Z,E)-octadeca-9,11,13-trienoic acid is a 9,11,13-octadecatrienoic acid having its double bonds in trans, cis and trans configurations, respectively.
Brand Name:
Vulcanchem
CAS No.:
506-23-0
VCID:
VC0045164
InChI:
InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7-,10-9+
SMILES:
CCCCC=CC=CC=CCCCCCCCC(=O)O
Molecular Formula:
C18H30O2
Molecular Weight:
278.4 g/mol
9(Z),11(E),13(E)-Octadecatrienoic Acid
CAS No.: 506-23-0
Reference Standards
VCID: VC0045164
Molecular Formula: C18H30O2
Molecular Weight: 278.4 g/mol
| CAS No. | 506-23-0 |
|---|---|
| Product Name | 9(Z),11(E),13(E)-Octadecatrienoic Acid |
| Molecular Formula | C18H30O2 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | (9E,11Z,13E)-octadeca-9,11,13-trienoic acid |
| Standard InChI | InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7-,10-9+ |
| Standard InChIKey | CUXYLFPMQMFGPL-WPOADVJFSA-N |
| Isomeric SMILES | CCCC/C=C/C=C\C=C\CCCCCCCC(=O)O |
| SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
| Melting Point | 44-45°C |
| Physical Description | Solid |
| Description | 9E, 11Z, 13E-Octadecatrienoic acid, also known as 9t, 11C, 13t-CLN or 9t, 11C, 13t-conjugated linolenic acid, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. 9E, 11Z, 13E-Octadecatrienoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9E, 11Z, 13E-octadecatrienoic acid is primarily located in the membrane (predicted from logP). Outside of the human body, 9E, 11Z, 13E-octadecatrienoic acid can be found in fats and oils, fruits, and pomegranate. This makes 9E, 11Z, 13E-octadecatrienoic acid a potential biomarker for the consumption of these food products. (E,Z,E)-octadeca-9,11,13-trienoic acid is a 9,11,13-octadecatrienoic acid having its double bonds in trans, cis and trans configurations, respectively. |
| Synonyms | 9,11,13-CLN 9,11,13-conjugated linolenic acid 9,11,13-octadecatrienoic acid 9c,11t,13t-CLN 9cis,11trans,13trans-conjugated linolenic acid eleostearic acid eleostearic acid, (E,E,E)-isomer eleostearic acid, (E,Z,E)-isomer eleostearic acid, (Z,E,E)-isomer eleostearic acid, (Z,Z,E)-isomer trichosanic acid |
| Reference | 1.Yasui, Y.,Hosokawa, M.,Sahara, T., et al. Bitter gourd seed fatty acid rich in 9c,11t,13t-conjugated linolenic acid induces apoptosis and up-regulates the GADD45, p53 and PPARγ in human colon cancer caco-2 cells. Prostaglandins, Leukotrienes and Essenti |
| PubChem Compound | 12309425 |
| Last Modified | Nov 11 2021 |
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